3-Butylpyridazine
Overview
Description
3-Butylpyridazine is a useful research compound. Its molecular formula is C8H12N2 and its molecular weight is 136.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Sulphasalazine and Its Derivatives
Sulphasalazine is a drug composed of sulphapyridine and 5-aminosalicylic acid, linked by an azo bond. It has been used for over 40 years to treat inflammatory bowel disease. The drug is absorbed from the small intestine, re-excreted in bile, and transported to the colon. In the colon, bacteria cleave its azo bond, releasing sulphapyridine and 5-aminosalicylic acid. While sulphapyridine is associated with most of the drug's side effects, 5-aminosalicylic acid is the active therapeutic component that exerts a beneficial action on the colonic mucosa. Side effects of sulphasalazine are common but generally reversible and not serious (Watkinson, 2012).
Potassium Channel Antagonists
Potassium channel antagonists like 4-Aminopyridine have shown promise in restoring conduction to demyelinated axons, thereby improving function in conditions like spinal cord injury. Despite their potential, usage is limited due to adverse effects and limited benefit in spinal cord injury. Derivatives of 4-Aminopyridine, such as t-butyl carbamate, have been developed to improve clinical efficacy while reducing toxicity (Lim et al., 2014).
Pharmacokinetics of Sulphasalazine
Sulphasalazine serves as a vehicle to deliver its possible active components, 5-aminosalicylic acid, and sulphapyridine, to the colon in higher concentrations than could be achieved by oral administration of either alone. Its pharmacokinetics play a crucial role in its effectiveness and potential side effects. Sulphasalazine reaches the colon mostly unchanged and is split by gut bacteria at the azo linkage, releasing its active components. The correlation between serum total sulphapyridine concentration and therapeutic efficacy and toxicity is significant, making understanding its pharmacokinetics vital (Das & Dubin, 1976).
Mesalamine as a Long-Term Maintenance Therapy
Mesalamine (5-aminosalicylic acid), the principal active moiety of sulphasalazine, has been shown to be effective in the treatment of mildly to moderately active ulcerative colitis and for maintenance of remission in ulcerative colitis. Research has been directed towards developing a mesalamine formulation that successfully delivers mesalamine to the colon without the adverse effects associated with the sulphapyridine moiety of sulphasalazine (Hanauer et al., 1996).
Safety and Hazards
Mechanism of Action
Target of Action
3-Butylpyridazine, a derivative of pyridazinone, is known to interact with a range of biological targets . Pyridazinone derivatives have been shown to inhibit calcium ion influx, which is required for the activation of platelet aggregation . They have also been tested for inhibition of cardiac phosphodiesterase-III (PDE-III) fraction .
Mode of Action
Pyridazinone derivatives, in general, are known to exert their effects by interacting with their targets and causing changes in cellular processes . For example, they can inhibit the enzymes involved in the uptake of neurotransmitters, prolonging their duration of action within the neuronal synapse and the downstream effects of these neurotransmitters .
Biochemical Pathways
Pyridazinone derivatives have been shown to affect a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, and various other anticipated biological activities .
Pharmacokinetics
The easy functionalization at various ring positions makes pyridazinones an attractive synthetic building block for designing and synthesis of new drugs .
Result of Action
Pyridazinone derivatives have been reported to possess a wide range of pharmacological properties such as antihypertensive, platelet aggregation inhibitory, cardiotonic activities and some are also well known for their pronounced analgesic, anti-inflammatory, antinociceptive, and antiulcer activities .
Properties
IUPAC Name |
3-butylpyridazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-2-3-5-8-6-4-7-9-10-8/h4,6-7H,2-3,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHQORXRKXJXPBL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NN=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30602233 | |
Record name | 3-Butylpyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30602233 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28200-55-7 | |
Record name | 3-Butylpyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30602233 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.